(2E)-2-cyano-3-[5-(2,4,6-trichlorophenyl)furan-2-yl]prop-2-enamide

• IUPAC Name: (E)-2-cyano-3-[5-(2,4,6-trichlorophenyl)furan-2-yl]prop-2-enamide
• InChI: InChI=1S/C14H7Cl3N2O2/c15-8-4-10(16)13(11(17)5-8)12-2-1-9(21-12)3-7(6-18)14(19)20/h1-5H,(H2,19,20)/b7-3+
• InChI Key: PJRQBHKMTSGXKO-XVNBXDOJSA-N
• Canonical SMILES: C1=C(OC(=C1)C2=C(C=C(C=C2Cl)Cl)Cl)C=C(C#N)C(=O)N
• Isomeric SMILES: C1=C(OC(=C1)C2=C(C=C(C=C2Cl)Cl)Cl)/C=C(\C#N)/C(=O)N
• Molecular Formula: C14H7Cl3N2O2
• Molecular Weight: 341.6 g/mol
• CAS No.: 299936-41-7

Description

Synthesis Analysis

This involves detailing the methods and reactions used to synthesize the compound. It may include the starting materials, reagents, catalysts, and conditions of the reaction.

Molecular Structure Analysis

Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the molecular structure of a compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. It may include its reactivity, the products it forms, and the conditions under which these reactions occur.

Physical and Chemical Properties Analysis

This includes studying properties such as melting point, boiling point, solubility, and stability. Spectroscopic properties may also be included.

Scientific Research Applications

Enantioselective Synthesis and Characterization

• Enantioselective synthesis of related compounds has been achieved using marine and terrestrial fungi, demonstrating the potential for green chemistry applications in producing compounds with specific chiral centers, which are crucial for various biological and chemical processes (Jimenez et al., 2019).

Structural Studies and Binding Affinities

• Structural analogs have shown enhanced DNA-binding affinities, suggesting potential applications in designing drugs targeting specific DNA sequences for therapeutic purposes (Laughton et al., 1995).

Chemical Synthesis and Heterocyclic Chemistry

• Research into the synthesis of nicotinic acid and thienopyridine derivatives using enaminones as building blocks highlights the versatility of these compounds in heterocyclic chemistry, which is fundamental for the development of pharmaceuticals and agrochemicals (Abdel-Khalik et al., 2004).

Sustainable Materials Development

• Furanic-aliphatic polyamides, derived from furan-based compounds, have been explored as sustainable alternatives to conventional polymers, underscoring the importance of furan derivatives in developing eco-friendly materials (Jiang et al., 2015).

Sensing and Detection Applications

• Certain cyano and furan-containing compounds have been utilized in colorimetric sensing of fluoride anions, demonstrating their potential in environmental monitoring and diagnostics (Younes et al., 2020).

Mechanism of Action

If the compound is biologically active, its mechanism of action would be studied. This could involve understanding how the compound interacts with biological systems or proteins.

Safety and Hazards

This involves understanding the potential risks associated with handling and disposing of the compound. It may include its toxicity, flammability, and environmental impact.